Cas no 60221-81-0 (1-Fluoro-3-isocyanato-2-methylbenzene)

• Product Name: 1-Fluoro-3-isocyanato-2-methylbenzene
• CAS No: 60221-81-0
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD07779361
• CID: 57534
• PubChem ID: 12414170
• Update Time: 2025-04-18

1-Fluoro-3-isocyanato-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methylphenyl isocyanate
• 1-fluoro-3-isocyanate-2-methylbenzene
• 1-fluoro-3-isocyanato-2-methylbenzene
• C8H6FNO
• 1-Fluoro-3-isocyanato-2-methyl-benzene
• 2-Methyl-3-fluorphenylisocyanat
• 3-Fluor-2-methylphenylisocyanat
• 3-fluoro-2-methylphenylisocyanate
• BENZENE, 1-FLUORO-3-ISOCYANATO-2-METHYL-
• OXJRWBPYWYAGNW-UHFFFAOYSA-N
• 3-fluoro-2-methyl-phenylisocyanate
• STL511025
• BBL100051
• 6495AE
• LS10694
• XF10107
• TRA0055825
• AM62610
• Benzene,1-fluoro-3-isocyanato-2-meth
• DTXSID10497164
• AKOS005257644
• MS-20716
• MFCD07779361
• W-200453
• 60221-81-0
• GEO-01412
• SY081284
• SCHEMBL3551283
• 3-Fluoro-2-methylphenyl isocyanate, 97%
• D82906
• EN300-272525
• ALBB-021386
• DB-226220
• 1-Fluoro-3-isocyanato-2-methylbenzene

• MDL： MFCD07779361
• Inchi： 1S/C8H6FNO/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
• InChI Key： OXJRWBPYWYAGNW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)N=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.164 g/mL at 25 °C
• Boiling Point: 201 ºC
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.518
• PSA: 29.43000
• LogP: 2.10140

1-Fluoro-3-isocyanato-2-methylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes